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Compound of Interest

Compound Name: Oxypurinol-13C,15N2-1

Cat. No.: B565372

Essential Safety and Handling Guide for
Oxypurinol-13C,15N2-1

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Oxypurinol-13C,15N2-1. The following procedural
guidance is designed to ensure the safe handling, use, and disposal of this compound,
fostering a secure laboratory environment.

Oxypurinol-13C,15N2-1 is a non-radioactive, isotopically labeled form of oxypurinol, the active
metabolite of allopurinol.[1] While the isotopic labeling does not alter its chemical reactivity, it
should be handled with the same precautions as unlabeled oxypurinol.[1] The primary hazards
associated with the parent compound include toxicity if swallowed, the potential to cause an
allergic skin reaction, and the risk of damage to organs such as the blood, kidneys, nervous
system, and liver through prolonged or repeated exposure.[1]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the primary defense against
accidental exposure. The following table summarizes the recommended PPE for handling
Oxypurinol-13C,15N2-1.
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Protection Level Equipment Specifications & Rationale

Essential to protect eyes from
Safety Glasses with Side potential splashes of solutions

Eye Protection . -
Shields or Goggles containing the compound.[1][2]

[3]

A long-sleeved, buttoned lab
coat made of a chemically
Body Protection Laboratory Coat resistant material provides a

removable barrier in case of a
spill.[1][2][4]

Impervious gloves are
necessary to prevent skin
contact.[1][3] Double-gloving
] o may be advisable for

Hand Protection Nitrile Gloves ) ]
increased protection.[4] Gloves
should be changed
immediately if they become

contaminated.[4]

All handling of the solid
compound or any procedures
that could generate dust or
Respiratory Protection Chemical Fume Hood aerosols should be conducted
in a certified chemical fume
hood to minimize inhalation

exposure.[2][5]

Operational Plan: From Receipt to Disposal

Adherence to a strict operational plan is critical to minimize the risk of exposure and
contamination.

1. Pre-Handling and Preparation:

¢ Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment.
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Area Designation: Designate a specific area within a chemical fume hood for handling
Oxypurinol-13C,15N2-1.

Gather Materials: Ensure all necessary PPE and disposal containers are readily available.

. Handling the Compound:

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above
before handling the compound.

Containment: Conduct all weighing and solution preparation within a chemical fume hood to
prevent inhalation of the powder.[5]

Spill Management: Have a spill kit readily available. In case of a small spill, carefully clean
the area while wearing appropriate PPE.

. During the Experiment:

Labeling: Clearly label all containers with the compound's name ("Oxypurinol-13C,15N2-1")
and any known hazards.[1]

Sealed Containers: Keep containers of Oxypurinol-13C,15N2-1 sealed when not in direct
use.[4]

. Post-Experiment:

Decontamination: Thoroughly decontaminate the work area by wiping it down with an
appropriate solvent.[4]

PPE Removal: Remove PPE in the correct order to avoid self-contamination (e.g., gloves
first, then lab coat).[4]

Hand Washing: Wash hands thoroughly with soap and water after removing PPE.[4]

Disposal Plan

Proper disposal of Oxypurinol-13C,15N2-1 and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Container Procedure

Collect all solid Oxypurinol-
13C,15N2-1 waste, including
unused product and
contaminated materials (e.g.,

) Labeled Hazardous Waste weigh boats, paper towels), in

Solid Waste
Container a designated, sealed, and

clearly labeled container. The
label should read "Hazardous
Waste" and include the

chemical name.[1]

If Oxypurinol-13C,15N2-1 is
dissolved in a solvent, the
resulting solution must be
o disposed of as hazardous
o Labeled Liquid Hazardous o
Liquid Waste ] liquid waste.[1] Collect the
Waste Container o )

liquid waste in a sealed,
properly labeled container that
identifies all chemical

constituents.[1]

Uncleaned, empty containers
should be handled as if they
still contain the product.[1]
Empty Containers Treat as Hazardous Waste They should be triple-rinsed
with a suitable solvent, and the
rinsate collected as hazardous

liquid waste.[1]

Important Disposal Note: Do not dispose of Oxypurinol-13C,15N2-1 down the drain or in
regular trash.[1] Arrange for the disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.[1]

Experimental Workflow and Safety Protocol Diagram
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The following diagram illustrates the key steps for the safe handling of Oxypurinol-13C,15N2-
1.
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Caption: Workflow for the safe handling of Oxypurinol-13C,15N2-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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